4-methoxy-N-(1-naphthyl)benzenesulfonamide
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- A study by El-Gaby et al. (2018) discusses the preparation of a series of 4-((4-hydroxynaphthalen-1-yl)diazenyl)benzenesulfonamides, highlighting their potential for further chemical modifications and applications (El-Gaby et al., 2018).
Applications in Photodynamic Therapy
- Research by Pişkin et al. (2020) focused on new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, demonstrating their potential in photodynamic therapy, especially for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Catalytic Reactions
- A study by Nishinaka et al. (2001) explored the catalytic reactions involving N-(1-Naphthyl)benzenesulfonamides, showcasing their utility in creating specific chemical compounds, which can be a basis for further research and applications (Nishinaka et al., 2001).
Antimicrobial Properties
- Abbasi et al. (2015) conducted research on synthetic N-Alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides, emphasizing their potent antibacterial properties and moderate enzyme inhibition capabilities (Abbasi et al., 2015).
Antifungal and Antiproliferative Activities
- Gupta and Halve (2015) reported on the synthesis of novel Azetidin-2-ones containing benzenesulfonamide, noting their significant antifungal activity against specific strains, suggesting their potential in antifungal treatments (Gupta & Halve, 2015).
- Motavallizadeh et al. (2014) synthesized various N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives, showing notable antiproliferative activity against tumor cell lines, indicating their potential as anticancer agents (Motavallizadeh et al., 2014).
Pharmacological Potential
- Gao et al. (2014) investigated the synthesis of a benzenesulfonamide compound as a potential PET selective CB2 radioligand, contributing to the field of radiopharmacy and molecular imaging (Gao, Xu, Wang, & Zheng, 2014).
Crystal Structure Analysis
- Rodrigues et al. (2015) studied the crystal structures of similar benzenesulfonamide compounds, providing insights into their molecular architecture which is crucial for understanding their chemical behavior (Rodrigues et al., 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-methoxy-N-naphthalen-1-ylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3S/c1-21-14-9-11-15(12-10-14)22(19,20)18-17-8-4-6-13-5-2-3-7-16(13)17/h2-12,18H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIAXNFZLJUXNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC3=CC=CC=C32 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.